Cas no 117678-98-5 (Tris(4-cyanophenyl)methanol)

• Product Name: Tris(4-cyanophenyl)methanol
• CAS No: 117678-98-5
• MF: C₂₂H₁₃N₃O
• MW: 335.358124494553
• CID: 1063156
• PubChem ID: 14292461
• Update Time: 2025-04-20

Tris(4-cyanophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Tris(4-cyanophenyl)methanol
• 4,4',4''-tricyanotriphenylmethanol
• DB-267048
• 117678-98-5
• 4,4',4''-(Hydroxymethanetriyl)tribenzonitrile
• 4-[bis(4-cyanophenyl)-hydroxymethyl]benzonitrile
• A928107

• Inchi： 1S/C22H13N3O/c23-13-16-1-7-19(8-2-16)22(26,20-9-3-17(14-24)4-10-20)21-11-5-18(15-25)6-12-21/h1-12,26H
• InChI Key： KXPKKUWZSWVEMW-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C#N)=CC=1)(C1C=CC(C#N)=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 335.105862047g/mol
• Monoisotopic Mass: 335.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds